Cas no 2172570-03-3 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid
• CAS No: 2172570-03-3
• MF: C₂₁H₂₀F₂N₂O₆
• MW: 434.390112876892
• CID: 5997593
• PubChem ID: 165958867
• Update Time: 2025-06-26

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid
• EN300-1562730
• 2172570-03-3
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]oxy}acetic acid

• Inchi： 1S/C21H20F2N2O6/c22-20(23)17(9-18(26)25-31-11-19(27)28)24-21(29)30-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17,20H,9-11H2,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： KUASTLBRPNVNAN-UHFFFAOYSA-N
• SMILES： FC(C(CC(NOCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 434.12894269g/mol
• Monoisotopic Mass: 434.12894269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic Acid (CAS No. 2172570-03-3)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid, identified by its CAS number 2172570-03-3, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various biological applications, particularly in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its fluorenylmethoxycarbonyl moiety and the presence of multiple functional groups, makes it a subject of intense research interest.

The molecular structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid consists of a central acetic acid backbone substituted with a butanamido group that is further modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of two fluorine atoms at the 4,4-difluorobutyl position introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity. This unique structural arrangement has made it a valuable scaffold for designing molecules with enhanced pharmacological properties.

In recent years, there has been a surge in research focused on developing novel compounds with improved efficacy and reduced side effects. The use of advanced synthetic methodologies has enabled chemists to create complex molecules that can target specific biological pathways with high precision. 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid exemplifies this trend, as its design incorporates elements that are known to enhance binding affinity and metabolic stability.

The Fmoc group in this compound serves as a protecting group for the amino function, which is crucial in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid a versatile intermediate in the synthesis of more complex peptides and proteins.

Beyond its role in peptide synthesis, this compound has shown potential in other areas of pharmaceutical research. The presence of fluorine atoms can enhance the lipophilicity and metabolic stability of drug candidates, making them more suitable for oral administration. Additionally, the fluorenylmethoxycarbonyl group can be used to link this compound to other molecules via amide bonds, allowing for the creation of conjugates with targeted delivery systems.

Recent studies have explored the use of fluorinated compounds in the development of anticancer agents. The electron-withdrawing effect of fluorine atoms can increase the binding affinity of small molecule inhibitors to their target enzymes or receptors. For instance, fluorinated analogs of kinase inhibitors have shown improved potency and selectivity compared to their non-fluorinated counterparts. 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid could serve as a precursor for designing such novel anticancer drugs.

The compound's structural features also make it an attractive candidate for use in drug discovery campaigns targeting neurological disorders. The ability to modulate neurotransmitter activity is crucial in treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. By incorporating fluorine atoms into drug candidates, researchers can improve their pharmacokinetic properties and enhance their therapeutic efficacy.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidooxy}acetic acid (CAS No. 2172570-03-3) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a Fmoc group and fluorine atoms, make it a valuable intermediate in synthetic chemistry and a promising candidate for developing new therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in future drug discovery efforts.